![molecular formula C14H10ClN3OS B2858111 6-chloro-N-[5-cyano-2-(methylsulfanyl)phenyl]nicotinamide CAS No. 303147-27-5](/img/structure/B2858111.png)
6-chloro-N-[5-cyano-2-(methylsulfanyl)phenyl]nicotinamide
Description
Scientific Research Applications
Inhibition of Aldosterone Synthase (CYP11B2)
The compound has been found to inhibit aldosterone synthase (CYP11B2), which is a promising novel mechanism to lower arterial blood pressure . This application is particularly significant because it offers a new approach to treating hypertension .
Cortisol-Sparing CYP11B2 Inhibitor
The compound has been identified as a cortisol-sparing CYP11B2 inhibitor . This means it can inhibit CYP11B2 without affecting the secretion of cortisol, a hormone that plays a crucial role in the body’s response to stress .
Antitumor Activity
The compound has shown promising antitumor activity in vitro . It has been found to inhibit the proliferation of several human cancer cell lines, including MGC-803, PC-3, A549, and H1975 .
Induction of Cell Cycle Arrest
The compound has been found to induce cell cycle arrest in the G0/G1 phase in cancer cells . This means it can prevent cancer cells from dividing and proliferating .
Induction of Apoptosis
The compound has been found to induce apoptosis in cancer cells in a concentration-dependent and time-dependent manner . Apoptosis is a process of programmed cell death that occurs in multicellular organisms .
6. Promotion of Reactive Oxygen Species Accumulation The compound has been found to promote the accumulation of reactive oxygen species in cancer cells in a concentration-dependent manner . This could potentially lead to oxidative stress in cancer cells, which can inhibit their growth and proliferation .
properties
IUPAC Name |
6-chloro-N-(5-cyano-2-methylsulfanylphenyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN3OS/c1-20-12-4-2-9(7-16)6-11(12)18-14(19)10-3-5-13(15)17-8-10/h2-6,8H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZUBSQCNBIBJQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)C#N)NC(=O)C2=CN=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N-[5-cyano-2-(methylsulfanyl)phenyl]nicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(4-chlorophenyl)sulfanyl]-1,3-diphenyl-1H-pyrazole-4-carbaldehyde](/img/structure/B2858032.png)
![2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-[4-(propan-2-yl)phenyl]acetamide](/img/structure/B2858043.png)
![[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride](/img/structure/B2858044.png)
![6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde oxime](/img/structure/B2858046.png)
